Cas no 138313-81-2 ()
structure
Product name:
CAS No:138313-81-2
MF:C17H16N2O4
MW:312.32
CID:2731833
Chemical and Physical Properties
Names and Identifiers
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- Inchi： InChI=1S/C17H16N2O4/c1-3-18-15-12(16(20)22-4-2)9-11-14(19-15)10-7-5-6-8-13(10)23-17(11)21/h5-9H,3-4H2,1-2H3,(H,18,19)
- InChI Key： NSVPEIDDWNWTPZ-UHFFFAOYSA-N
- SMILES： CCNC1=C(C=C2C(=N1)C3=CC=CC=C3OC2=O)C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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